Cas no 1261916-89-5 (5-(2-Chlorophenyl)-2-methylphenol)

• Product Name: 5-(2-Chlorophenyl)-2-methylphenol
• CAS No: 1261916-89-5
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18313183
• CID: 2763293
• PubChem ID: 53218876
• Update Time: 2025-06-14

5-(2-Chlorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-2-methylphenol, 95%
• 1261916-89-5
• DTXSID20683773
• MFCD18313183
• 2'-Chloro-4-methyl[1,1'-biphenyl]-3-ol
• 5-(2-CHLOROPHENYL)-2-METHYLPHENOL
• 5-(2-Chlorophenyl)-2-methylphenol

• MDL： MFCD18313183
• Inchi： 1S/C13H11ClO/c1-9-6-7-10(8-13(9)15)11-4-2-3-5-12(11)14/h2-8,15H,1H3
• InChI Key： DEMDXHFXZPVIRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2-Chlorophenyl)-2-methylphenol

Comprehensive Analysis of 5-(2-Chlorophenyl)-2-methylphenol (CAS No. 1261916-89-5): Properties, Applications, and Industry Trends

5-(2-Chlorophenyl)-2-methylphenol (CAS No. 1261916-89-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated phenolic derivative combines a 2-methylphenol core with a 2-chlorophenyl substituent, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as an intermediate for bioactive molecule synthesis, especially in developing antimicrobial agents and specialty chemicals.

The compound's molecular structure (C₁₃H₁₁ClO) features a phenolic hydroxyl group that enables hydrogen bonding, while the chlorine atom and methyl group contribute to its lipophilicity. These characteristics make it valuable for drug discovery applications where controlled solubility and membrane permeability are crucial. Recent studies highlight its utility in creating targeted chemical probes for biological research, aligning with the growing demand for precision chemistry solutions in life sciences.

In industrial contexts, 5-(2-Chlorophenyl)-2-methylphenol serves as a building block for advanced material synthesis. Its thermal stability (decomposition point >200°C) and compatibility with various polymer matrices make it suitable for developing specialty coatings and functional additives. Manufacturers are exploring its use in high-performance composites, particularly for applications requiring chemical resistance and UV stability – key concerns in automotive and aerospace material development.

Environmental considerations surrounding chlorinated compounds have driven innovation in the production processes for CAS 1261916-89-5. Modern synthetic routes emphasize atom economy and green chemistry principles, reducing waste generation while maintaining high yields. These advancements address growing market demands for sustainable chemicals, particularly in regions with stringent REACH compliance requirements. Analytical methods for this compound now routinely include HPLC purity assessment and residual solvent analysis to meet pharmaceutical-grade standards.

The global market for fine chemical intermediates like 5-(2-Chlorophenyl)-2-methylphenol is projected to grow at 6.2% CAGR through 2030, fueled by expanding pharmaceutical R&D and agrochemical innovation. Emerging applications in electronic materials and liquid crystal formulations present new opportunities. However, challenges remain in optimizing large-scale synthesis and developing cost-effective purification methods to support commercial adoption.

Quality control protocols for CAS 1261916-89-5 typically involve spectroscopic characterization (including 1H NMR and 13C NMR verification), melting point determination, and chromatographic purity testing. The compound's stability profile recommends storage under inert atmosphere at controlled temperatures to prevent phenolic oxidation. These handling procedures align with GMP standards for pharmaceutical intermediates, making it suitable for regulated applications.

Recent patent literature reveals growing interest in 5-(2-Chlorophenyl)-2-methylphenol derivatives as enzyme inhibitors, particularly targeting inflammatory pathways and metabolic disorders. Its structural flexibility allows for diverse structure-activity relationship studies, a key focus area in modern medicinal chemistry. The compound's logP value (approximately 3.2) falls within the optimal range for drug-like molecules, further enhancing its research utility.

From a regulatory perspective, proper documentation including SDS preparation and hazard assessment is essential for commercial distribution. While not classified as hazardous under current systems, appropriate laboratory safety measures should be observed during handling. The scientific community continues to investigate its biodegradation pathways and ecotoxicological profile to ensure responsible use across applications.

Future research directions for this compound include exploring its catalytic applications in asymmetric synthesis and developing continuous flow processes for its production. The compound's chiral variants may offer new possibilities in stereoselective synthesis, addressing industry needs for optically active intermediates. These developments position 5-(2-Chlorophenyl)-2-methylphenol as a compound of continuing significance in specialty chemical markets.